Cas no 881674-60-8 (5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde)

• Product Name: 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
• CAS No: 881674-60-8
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• MDL: MFCD11875868
• CID: 1919488
• PubChem ID: 86232775
• Update Time: 2025-07-18

5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 5-[2-(trifluoromethyl)phenyl]-
• 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
• ROVODVNBNIDQJF-UHFFFAOYSA-N
• SY224750
• 5-[2-(trifluoromethyl)phenyl]-1H-pyrrole-3-carboxaldehyde
• AKOS037649620
• 881674-60-8
• DB-185582
• MFCD11875868
• AC1983
• SCHEMBL1156696
• CS-12784

• MDL： MFCD11875868
• Inchi： 1S/C12H8F3NO/c13-12(14,15)10-4-2-1-3-9(10)11-5-8(7-17)6-16-11/h1-7,16H
• InChI Key： ROVODVNBNIDQJF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC(C=O)=CN1)(F)F

Computed Properties

• Exact Mass: 239.05579836Da
• Monoisotopic Mass: 239.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde

5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde (CAS No. 881674-60-8): A Comprehensive Overview

5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde (CAS No. 881674-60-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug discovery and advanced materials. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde is a substituted pyrrole derivative with a trifluoromethyl group attached to a phenyl ring. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological applications. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

The molecular formula of 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde is C₁₃H₉F₃NO, with a molecular weight of approximately 250.21 g/mol. The compound exhibits strong UV absorption due to the presence of the aromatic ring and the carbonyl group, making it useful in photophysical studies.

Synthesis Methods

The synthesis of 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde has been reported using various methodologies. One common approach involves the condensation of 2-trifluoromethylbenzaldehyde with an appropriate pyrrole precursor, followed by oxidation to form the aldehyde group. This method typically yields high purity products and can be scaled up for industrial production.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which provide excellent control over the regioselectivity and stereochemistry of the final product. Recent advancements in catalytic systems have further optimized these reactions, leading to improved yields and reduced reaction times.

Biological Activities

5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Studies have shown that this compound exhibits significant anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde has also demonstrated promising antitumor activity. Research has indicated that it can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. These findings suggest that the compound may have potential as a lead molecule for the development of novel anticancer drugs.

Applications in Materials Science

Beyond its biological applications, 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde has found use in materials science due to its unique electronic properties. The compound can be incorporated into polymers and other materials to enhance their performance characteristics. For example, it has been used as a building block for conducting polymers, which have applications in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The presence of the trifluoromethyl group in the molecule contributes to its high electron-withdrawing ability, which can improve the charge transport properties of materials containing this compound. This makes it particularly suitable for applications where high electrical conductivity is required.

Recent Research Advancements

The ongoing research on 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde continues to uncover new insights into its properties and potential applications. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing selective COX-2 inhibitors. The researchers found that by modifying the substituents on the pyrrole ring, they could achieve high selectivity for COX-2 over COX-1, which is crucial for minimizing side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In another study published in Advanced Materials, scientists investigated the use of 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde-based polymers in flexible electronics. The results showed that these polymers exhibited excellent mechanical flexibility and stability under various environmental conditions, making them promising candidates for next-generation wearable devices.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring adequate ventilation in the laboratory environment.

In conclusion, 5-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde (CAS No. 881674-60-8) is a multifaceted compound with a wide range of applications in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development, with potential implications for improving human health and advancing technological innovations.